N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-methoxybenzenesulfonamido)benzamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(4-methoxyphenyl)sulfonylamino]benzamide
• InChI: InChI=1S/C22H20N2O6S/c1-28-16-7-9-17(10-8-16)31(26,27)24-19-5-3-2-4-18(19)22(25)23-15-6-11-20-21(14-15)30-13-12-29-20/h2-11,14,24H,12-13H2,1H3,(H,23,25)
• InChI Key: WWHBRIJHWAVDAX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC=C2C(=O)NC3=CC4=C(C=C3)OCCO4
• Molecular Formula: C22H20N2O6S
• Molecular Weight: 440.5 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-methoxybenzenesulfonamido)benzamide, also known as DBIBB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a small molecule inhibitor that has been studied for its ability to inhibit the activity of certain enzymes and proteins in the body.

Scientific Research Applications

Synthesis and Characterization

Synthesis and Pharmacological Activity : A study on quinazoline derivatives, which shares structural similarities with the compound , focused on the synthesis and characterization of these derivatives to explore their diuretic, antihypertensive, and anti-diabetic potential. The research highlights the structure-activity relationship of these compounds, suggesting potential pharmacological applications (Rahman et al., 2014).

Pharmacological Applications

Anti-Inflammatory and Analgesic Agents : Compounds derived from visnaginone and khellinone, which include structural features related to the compound of interest, were synthesized and evaluated for their anti-inflammatory and analgesic activities. The study suggests that these compounds have the potential to be developed as anti-inflammatory and analgesic agents, highlighting their significance in medical research (Abu‐Hashem et al., 2020).

Antibacterial Activity : Research on vanillic acid derivatives, related to the compound through benzamide functionality, demonstrated potential antibacterial activity. The synthesis of novel vanillic ester/hybrid derivatives aims to develop new chemotherapeutic agents, indicating the importance of such compounds in addressing bacterial infections (Satpute et al., 2019).

Biofilm Inhibition and Cytotoxicity

Bacterial Biofilm Inhibition : A study on N-alkyl/aralkyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-nitrobenzenesulfonamides, closely related to the queried compound, investigated their ability to inhibit bacterial biofilms and assessed their cytotoxicity. The findings suggest applications in combating bacterial biofilms and understanding the cytotoxic profiles of these compounds (Abbasi et al., 2020).

Neuroprotective Activity

Histone Deacetylase Inhibition : Research on 5-aroylindoles, including a compound with structural similarities to the benzamide , identified potent inhibitory selectivity against histone deacetylase 6 (HDAC6). This activity is linked to potential therapeutic applications in Alzheimer's disease by reducing tau protein phosphorylation and aggregation, suggesting neuroprotective properties (Lee et al., 2018).